3-bromo-6-chloro-4-methylpyridine-2-carbaldehyde
Description
“3-bromo-6-chloro-4-methylpyridine-2-carbaldehyde” is a chemical compound with the molecular formula C7H5BrClNO . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of “3-bromo-6-chloro-4-methylpyridine-2-carbaldehyde” consists of a pyridine ring with bromine, chlorine, and methyl groups attached at the 3rd, 6th, and 4th positions respectively . The average mass of the molecule is 206.468 Da and the monoisotopic mass is 204.929382 Da .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-6-chloro-4-methylpyridine-2-carbaldehyde involves the bromination and chlorination of 4-methylpyridine-2-carbaldehyde.", "Starting Materials": [ "4-methylpyridine-2-carbaldehyde", "Bromine", "Hydrochloric acid", "Sodium chloride", "Sodium hydroxide", "Acetone" ], "Reaction": [ "Step 1: Dissolve 4-methylpyridine-2-carbaldehyde in acetone.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the solution turns yellow.", "Step 3: Allow the reaction to proceed for 2 hours at room temperature.", "Step 4: Add sodium hydroxide to the reaction mixture to neutralize the excess bromine.", "Step 5: Extract the product with dichloromethane and wash with water.", "Step 6: Dry the organic layer with anhydrous sodium sulfate.", "Step 7: Dissolve the product in hydrochloric acid and add sodium chloride.", "Step 8: Add chlorine gas to the solution while stirring at room temperature until the solution turns yellow.", "Step 9: Allow the reaction to proceed for 2 hours at room temperature.", "Step 10: Extract the product with dichloromethane and wash with water.", "Step 11: Dry the organic layer with anhydrous sodium sulfate.", "Step 12: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
2648946-08-9 |
Product Name |
3-bromo-6-chloro-4-methylpyridine-2-carbaldehyde |
Molecular Formula |
C7H5BrClNO |
Molecular Weight |
234.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
